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Introduction

In the mid-20th century, vast campaigns of "preventive lomidinization” were undertaken in parts
of colonial Africa with the stated goal of eradicating Human African Trypanosomiasis (HAT),
commonly known as sleeping sickness. These campaigns, primarily conducted by French
colonial authorities between the 1920s and 1950s, involved the mass administration of the drug
Lomidine, a brand name for pentamidine, to entire village populations. This document provides
a technical overview of the historical context, methodologies, and consequences of these
campaigns, drawing on available historical and scientific data.

The approach was rooted in the work of French military doctor Eugene Jamot, who established
mobile medical teams to systematically survey and treat populations for sleeping sickness.
While these efforts did lead to a significant reduction in the prevalence of the disease in some
areas, the "preventive" campaigns were often coercive and employed a drug with severe and
sometimes fatal side effects. The legacy of these campaigns is complex, marked by both a
temporary public health success and a lasting mistrust in modern medicine within some
affected communities.

Quantitative Data Summary

Comprehensive and systematically collected quantitative data from the "preventive
lomidinization" campaigns are scarce in modern scientific literature. The available data is often
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fragmented and derived from historical reports. The following tables summarize the available
quantitative information.

Table 1: Campaign Scope and Reported Cases (Jamot's Mission, 1917-1919)

Metric Value Source

Individuals Examined 89,643 [1]

Sleeping Sickness Cases

N 5,347 [1]
Identified

) Oubangui-Chari (present-day
Geographical Focus _ _ [1]
Central African Repubilic)

Table 2: Pentamidine (Lomidine) Dosage for Treatment

L Recommended .
Guideline Year Formulation Note Source
Dosage

3-4 mg/kg of S
1960s (WHO) o Intramuscular injection  [2]
pentamidine base

4 mg/kg of
1998 (WHO) pentamidine Intramuscular injection  [3]

isethionate

Note: A historical point of confusion existed regarding the use of pentamidine base versus
pentamidine salt, which could have led to variations in actual dosage administered.

Table 3: Reported Efficacy of Pentamidine in Early-Late Stage HAT
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Study Parameter Finding Source

58 patients with early central

Patient Cohort _ [4][5]
nervous system involvement

Treatment Regimen Pentamidine [41[5]

Cure Rate (after >2 years
94% [4][5]
follow-up)

It is crucial to note that this efficacy data is for the treatment of diagnosed cases and not for the
prophylactic use in the mass campaigns. The efficacy of Lomidine as a true prophylactic is
now considered to be negligible.

Table 4: Documented Adverse Effects of Pentamidine
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Reported
Adverse Effect ] o Source
Incidencel/Description

Up to 20% of individuals in
some historical accounts of
similar campaigns using
. arsenic-based drugs. While not
Blindness n o [6]
specific to pentamidine, it
highlights the severe toxicities
of trypanocidal drugs of that

era.

Mentioned as a serious side
Gangrene effect in historical reviews of [6]

the campaigns.

A known risk associated with
Death the trypanocidal drugs used [6]
during this period.

] A common and immediate
Hypoglycemia [7]
adverse effect.

N Frequently reported immediate
Nausea and Vomiting ) [7]
side effects.

o A documented immediate
Fainting ] o [1]
reaction to the injection.

o A known serious adverse
Nephrotoxicity fect [3]
effect.

Associated with arsenic-based
) treatments for late-stage HAT,
Reactive Encephalopathy ] ) [8]
with a fatality rate of up to 50%

in affected patients.

The precise incidence rates of these adverse effects specifically within the "preventive
lomidinization" campaigns are not well-documented in available records.
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Experimental Protocols

The "preventive lomidinization" campaigns were not conducted as formal clinical trials with

modern standards of experimental design and ethical oversight. They were public health

interventions, often implemented with a military-style organization. The following describes the

general protocol based on historical accounts of Eugene Jamot's mobile teams.

Village Approach and Census

Mobile Team Arrival: A mobile medical team, often consisting of a French military doctor,
nurses, and local assistants, would arrive in a village.

Population Assembly: The entire population of the village would be gathered, often through
coercion by colonial authorities.

Census and Registration: A census of the village population would be taken, and individuals
would be registered for examination.

Screening and Diagnosis (for treatment campaigns)

Clinical Examination: Individuals would undergo a basic clinical examination, with a focus on
identifying signs of sleeping sickness, such as swollen cervical lymph nodes (Winterbottom's

sign).

Parasitological Confirmation: In suspected cases, a diagnosis would be attempted through
the microscopic examination of fluid from swollen lymph nodes or of blood smears to identify
the Trypanosoma brucei gambiense parasite.

Staging: For confirmed cases, a lumbar puncture was often performed to examine the
cerebrospinal fluid (CSF). The presence of trypanosomes or an elevated white blood cell
count in the CSF indicated the second, or meningoencephalitic, stage of the disease.

Drug Administration ("Lomidinization™)

Mass Prophylaxis: In the "preventive" campaigns, Lomidine (pentamidine) was administered
to the entire population, regardless of their infection status.

Route of Administration: The drug was delivered via intramuscular injection.
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o Dosage: While precise prophylactic dosage records are scarce, treatment dosages for early-
stage HAT were in the range of 3-4 mg/kg.

Follow-up

» Limited Follow-up: Due to logistical and financial constraints, systematic follow-up of the
population after the campaigns was often minimal or non-existent. The mobile teams would
typically move on to the next village.

Mandatory Visualizations
Signaling Pathway of Pentamidine in Trypanosoma
brucei
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Caption: Mechanism of action of pentamidine in Trypanosoma brucei.

Experimental Workflow of "Preventive Lomidinization"
Campaigns
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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